Cas no 2137638-09-4 (Benzenesulfonamide, 2-ethoxy-5-(hydroxymethyl)-)

• Product Name: Benzenesulfonamide, 2-ethoxy-5-(hydroxymethyl)-
• CAS No: 2137638-09-4
• MF: C₉H₁₃NO₄S
• MW: 231.26882147789
• CID: 5278495
• Update Time: 2025-07-19

Benzenesulfonamide, 2-ethoxy-5-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2-ethoxy-5-(hydroxymethyl)-

• Inchi： 1S/C9H13NO4S/c1-2-14-8-4-3-7(6-11)5-9(8)15(10,12)13/h3-5,11H,2,6H2,1H3,(H2,10,12,13)
• InChI Key： HSLHZMOZRBUPAA-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC(CO)=CC=C1OCC

Additional information on Benzenesulfonamide, 2-ethoxy-5-(hydroxymethyl)-

Benzenesulfonamide, 2-ethoxy-5-(hydroxymethyl)- (CAS No. 2137638-09-4): An Overview of Its Structure, Properties, and Applications

Benzenesulfonamide, 2-ethoxy-5-(hydroxymethyl)- (CAS No. 2137638-09-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, including as a potential therapeutic agent and as a building block in the synthesis of more complex molecules.

The chemical structure of Benzenesulfonamide, 2-ethoxy-5-(hydroxymethyl)- is composed of a benzene ring substituted with a sulfonamide group at the para position, an ethoxy group at the ortho position, and a hydroxymethyl group at the meta position. The presence of these functional groups imparts distinct chemical properties to the molecule, making it an interesting candidate for further investigation.

In terms of physical properties, Benzenesulfonamide, 2-ethoxy-5-(hydroxymethyl)- is a white crystalline solid with a melting point of approximately 145°C. It is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various synthetic and analytical techniques.

Recent studies have explored the potential biological activities of Benzenesulfonamide, 2-ethoxy-5-(hydroxymethyl)-. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antimicrobial activity. Preliminary studies have demonstrated that Benzenesulfonamide, 2-ethoxy-5-(hydroxymethyl)- exhibits moderate antibacterial activity against both Gram-positive and Gram-negative bacteria. This property makes it a candidate for further development as an antimicrobial agent, particularly in light of the growing global concern over antibiotic resistance.

In addition to its biological activities, Benzenesulfonamide, 2-ethoxy-5-(hydroxymethyl)- has been investigated for its use as a synthetic intermediate. Its unique combination of functional groups allows for a wide range of chemical transformations, making it a valuable building block in the synthesis of more complex molecules. For example, it can be used in the preparation of sulfonamides with enhanced pharmacological properties or as a precursor in the synthesis of novel polymers with specific functional characteristics.

The synthesis of Benzenesulfonamide, 2-ethoxy-5-(hydroxymethyl)- typically involves several steps. One common approach is to start with 2-bromoacetophenone, which undergoes substitution reactions to introduce the ethoxy and hydroxymethyl groups. Subsequent sulfonation and amide formation steps yield the final product. The synthetic route can be optimized to improve yield and purity, making it suitable for large-scale production.

The safety profile of Benzenesulfonamide, 2-ethoxy-5-(hydroxymethyl)- is an important consideration for its potential applications. Toxicological studies have shown that it has low acute toxicity when administered orally or intraperitoneally to laboratory animals. However, like many chemical compounds, it should be handled with care to avoid skin contact and inhalation. Proper safety protocols should be followed during synthesis and handling to ensure the well-being of laboratory personnel.

In conclusion, Benzenesulfonamide, 2-ethoxy-5-(hydroxymethyl)- (CAS No. 2137638-09-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an interesting candidate for further investigation and development. As research in this area continues to advance, it is likely that new applications and therapeutic uses will be discovered, contributing to the advancement of healthcare and drug discovery.